Cas no 332347-69-0 (ethyl 2-ethoxy-4-(2-ethoxy-2-oxoethyl)benzoate)

• Product Name: ethyl 2-ethoxy-4-(2-ethoxy-2-oxoethyl)benzoate
• CAS No: 332347-69-0
• MF: C₁₅H₂₀O₅
• MW: 280.316305160522
• CID: 1455856
• PubChem ID: 10378914
• Update Time: 2025-04-20

ethyl 2-ethoxy-4-(2-ethoxy-2-oxoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-ethoxy-4-(2-ethoxy-2-oxoethyl)benzoate
• benzeneacetic acid, 3-ethoxy-4-(ethoxycarbonyl)-, ethyl ester
• ethyl 2-ethoxy-4-ethoxycarbonylmethyl-benzoate
• KAOSVYQDNYRJQT-UHFFFAOYSA-N
• DTXSID80439011
• 332347-69-0
• Ethyl 3-ethoxy-4-ethoxycarbonyl-phenylacetate;Benzeneacetic acid, 3-ethoxy-4-(ethoxycarbonyl)-, ethyl ester
• DB-370252
• ethyl 3-ethoxy-4-ethoxycarbonyl-phenylacetate
• BCP32646
• SCHEMBL5162366

• Inchi： 1S/C15H20O5/c1-4-18-13-9-11(10-14(16)19-5-2)7-8-12(13)15(17)20-6-3/h7-9H,4-6,10H2,1-3H3
• InChI Key： KAOSVYQDNYRJQT-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=CC=1C(=O)OCC)CC(=O)OCC

Computed Properties

• Exact Mass: 280.1311
• Monoisotopic Mass: 280.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83